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Compound of Interest

Compound Name: (+/-)-Anatoxin A fumarate

Cat. No.: B2740578 Get Quote

Technical Data: (+/-)-Anatoxin A Fumarate
This document provides the molecular weight and Chemical Abstracts Service (CAS) number

for (+/-)-Anatoxin A fumarate, a potent nicotinic acetylcholine receptor agonist.[1] This

neurotoxin is a bicyclic amine originally isolated from the cyanobacterium Anabaena flos aquae

and is of significant interest in neuroscience research for studying diseases characterized by

low acetylcholine levels, such as Alzheimer's and Parkinson's disease.[1]

Physicochemical Properties
The fundamental physicochemical properties of (+/-)-Anatoxin A fumarate are summarized in

the table below. This information is critical for researchers in experimental design, including the

preparation of stock solutions and determination of molar concentrations.
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Property Value Citation(s)

Molecular Weight 281.31 g/mol [1][2][3]

CAS Number 1219922-30-1 [1][3][4][5]

Molecular Formula C₁₀H₁₅NO • C₄H₄O₄ [1][2][4]

Common Name

1-(9-azabicyclo[4.2.1]non-2-

en-2-yl)-ethanone, 2-

butenedioate

[1][4]

Synonyms (±)-Anatoxin α fumarate [5]

It is important to note that a different CAS number, 64285-06-9, is associated with the free base

of anatoxin-A and sometimes with the (+)-enantiomer salt, whereas the CAS number 1219922-

30-1 specifically corresponds to the racemic (+/-) mixture as a fumarate salt.[2][4][6]

Due to the complex nature of generating detailed experimental protocols and signaling pathway

diagrams, this guide focuses on providing the core physicochemical data. Researchers should

consult peer-reviewed literature for specific experimental methodologies and pathway

information related to their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fumarate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2740578#molecular-weight-and-cas-number-for-
anatoxin-a-fumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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